Cas no 942920-39-0 (3-(4-Nitrophenyl)-1-prop-2-enyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 3-(4-Nitrophenyl)-1-prop-2-enyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 942920-39-0
• MF: C₁₈H₂₂BN₃O₄
• MW: 355.195984363556
• CID: 2113143
• Update Time: 2023-08-04

3-(4-Nitrophenyl)-1-prop-2-enyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)-1-(2-propen-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• 1-Allyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 3-(4-Nitrophenyl)-1-prop-2-enyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

• Inchi： 1S/C18H22BN3O4/c1-6-11-21-12-15(19-25-17(2,3)18(4,5)26-19)16(20-21)13-7-9-14(10-8-13)22(23)24/h6-10,12H,1,11H2,2-5H3
• InChI Key： NUSXCNGDKDUUGG-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(CC=C)N=C2C2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Topological Polar Surface Area: 82.1